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CAS No.: 4731-88-8

Cat. No.: B1213558

Get Quote

-Adrenergic Receptors, Apo-B100[1][2]

Executive Summary & Rationale
3,5,3'-Triiodothyronamine (T3AM) is a decarboxylated metabolite of thyroid hormone (T3) that

exhibits distinct physiological profiles devoid of classical nuclear thyromimetic effects.[1][2]

Unlike its precursor T3, T3AM and its congener T1AM (3-iodothyronamine) act rapidly via

membrane-bound G-protein coupled receptors (GPCRs), specifically the Trace Amine-

Associated Receptor 1 (TAAR1) and

-adrenergic receptors.[1][2]

Systemic administration of iodothyronamines is often confounded by rapid metabolism (via

amine oxidases) and variable blood-brain barrier (BBB) permeability.[1][2]

Intracerebroventricular (ICV) injection is the gold-standard technique to isolate central

neurobiological mechanisms—such as hypothermia (anapyrexia), bradycardia, and metabolic

shifting—by bypassing peripheral clearance and the BBB.[1][2]
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Key Technical Challenge: T3AM is highly lipophilic and prone to precipitation in neutral

aqueous buffers.[2] This protocol introduces a specialized Solubility-Optimized Vehicle System

to ensure accurate central dosing.[2]

Pre-Experimental Planning
A. Compound Chemistry & Handling[2]

Compound: 3,5,3'-Triiodothyronamine (T3AM).[1][2][3][4]

Molecular Weight: ~641 g/mol (as salt) / ~527 g/mol (free base).[1][2]

Storage: -20°C, desiccated. Protect from light (iodine-carbon bonds are photosensitive).[1][2]

Solubility Profile: Poorly soluble in water/PBS.[2] Soluble in DMSO, Ethanol, and acidic

media.

B. The "T3AM-ICV" Vehicle Formulation
Standard saline causes T3AM precipitation, leading to needle clogging and inconsistent dosing.

[2] Use the following vehicle for ICV injection:

Component Concentration Function

DMSO (Dimethyl Sulfoxide) 10% (v/v)
Primary solvent for lipophilic

amine.[1][2]

Tween-80 2 - 5% (v/v)
Surfactant to prevent

aggregation.[1][2]

PBS (Phosphate Buffered

Saline)
Remaining Vol.[2]

Physiological carrier (pH 7.4).

[1][2]

Note: If precipitation persists, adjust PBS pH to 6.0 using dilute HCl. Iodothyronamines are

more soluble in slightly acidic conditions.

C. Animal Model & Stereotaxic Coordinates
Subject: C57BL/6J Mice (Adult, 20-25g).[1][2]
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Target: Lateral Ventricle (LV).[1][2][5]

Coordinates (Relative to Bregma):

AP (Anterior-Posterior): -0.5 mm[1][2]

ML (Medial-Lateral): ± 1.0 mm[1][2][5][6]

DV (Dorsal-Ventral): -2.3 to -2.5 mm[1][2]

Detailed Protocol: Stereotaxic ICV Injection
Phase 1: Preparation

Anesthesia: Induce with 4% Isoflurane; maintain at 1.5 - 2.0% via nose cone.[2]

Analgesia: Administer Buprenorphine (0.1 mg/kg SC) and Meloxicam (5 mg/kg SC) pre-

operatively.[1][2]

Positioning: Fix mouse in stereotaxic frame. Ensure skull is flat (Bregma and Lambda at

same DV coordinate ±0.05 mm).[2]

Phase 2: Injection Procedure[2]
Exposure: Make a midline incision to expose the skull.[2][5] Clean with

to visualize sutures (Bregma).[2]

Drilling: Use a micro-drill (0.5 mm burr) to create a craniotomy at AP -0.5 / ML +1.0. Do not

damage the dura.[2]

Loading: Load the Hamilton syringe (10 µL, 33G needle) with the T3AM solution.

Dose Range: 1.3 µg/kg – 13 µg/kg (Typical starting bolus: 2 µg in 1-2 µL volume).[1][2]

Insertion: Lower needle slowly (0.5 mm/sec) to DV -2.5 mm.

Infusion: Inject at a rate of 0.5 µL/min.
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Critical Step: Leave needle in place for 5 minutes post-injection to prevent backflow

(reflux) up the needle track.[2]

Retraction: Withdraw needle slowly over 1 minute.

Phase 3: Recovery[2]
Suture incision.[2]

Place animal in a warming chamber (30°C) until ambulatory.

Specific Monitoring for T3AM: Monitor core body temperature immediately. T3AM/T1AM can

induce rapid hypothermia.[2] Use a rectal probe or implanted telemetry.[2]

Validation & Quality Control
A. Functional Validation (Angiotensin II Test)
To verify cannula placement in a cohort subset:

Inject Angiotensin II (100 ng in 1 µL) ICV.

Positive Hit: Immediate drinking response (dipsogenic effect) within 2-5 minutes.[2]

B. Post-Mortem Dye Check[2]
Inject 1-2 µL of Methylene Blue or Evans Blue through the guide cannula/needle.[2]

Euthanize and extract brain.[2]

Slice coronally; dye should be visible exclusively in the ventricular system (Lateral/3rd

Ventricles).[2]

Neurobiological Mechanisms (Scientific Grounding)
T3AM operates via a "Non-Genomic" pathway, distinct from the classical T3 nuclear receptor

pathway.

Signaling Pathway Visualization
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The following diagram illustrates the divergence between Classical T3 signaling and the T3AM

Neuro-modulatory pathway.
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Caption: T3AM signaling diverges from classical thyroid hormones, acting via membrane

GPCRs (TAAR1/Alpha-2A) to rapidly modulate neuronal excitability and thermoregulation.[1][2]

Mechanism Description
Receptor Binding: T3AM binds to TAAR1 (Gs-coupled) and modulates

-adrenergic receptors (Gi-coupled).[1][2]

Signal Transduction: Unlike T3 (which alters gene transcription over hours), T3AM alters

intracellular cAMP levels and ion channel permeability (e.g., GIRK channels) within minutes.

[1][2]

Physiological Output: This results in a rapid reduction of the hypothalamic set-point for body

temperature (anapyrexia), distinct from forced hypothermia.[2]
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Issue Probable Cause Corrective Action

Needle Clogging T3AM precipitation.

Increase DMSO conc. to 15%

or lower pH of vehicle to 6.0.

Filter solution (0.22 µm) before

loading.[2]

No Effect (Temp) Missed ventricle.

Perform AngII drinking test to

validate coordinates.[2] Ensure

needle depth is -2.5 mm.[2]

Seizures/Death Injection speed too fast.

Reduce rate to 0.5 µL/min.

Total volume should not

exceed 2 µL for mice.[2]

Backflow Needle removed too soon.
Wait full 5-10 minutes before

retracting needle.[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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